Cas no 921054-08-2 (2-methoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide)

• Product Name: 2-methoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• CAS No: 921054-08-2
• MF: C₁₂H₁₅N₅O₂
• MW: 261.279801607132
• CID: 6479616
• Update Time: 2025-06-11

2-methoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide
• 2-methoxy-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]acetamide

• Inchi： 1S/C12H15N5O2/c1-9-3-5-10(6-4-9)17-11(14-15-16-17)7-13-12(18)8-19-2/h3-6H,7-8H2,1-2H3,(H,13,18)
• InChI Key： KNKPMRYRRMXBCE-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(C)C=C2)N=NN=1)(=O)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-methoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide

Comprehensive Overview of 2-methoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide (CAS No. 921054-08-2)

2-methoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide, identified by its CAS No. 921054-08-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of tetrazole derivatives, which are known for their versatile applications in drug discovery and material science. The presence of both methoxy and acetamide functional groups in its structure enhances its reactivity and potential for modification, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for tetrazole-based compounds has surged due to their role in developing bioactive molecules. Researchers are particularly interested in 921054-08-2 for its potential applications in designing enzyme inhibitors and receptor modulators. Its unique molecular framework allows it to interact with biological targets, such as G-protein-coupled receptors (GPCRs), which are critical in treating metabolic disorders and neurological conditions. This aligns with the growing trend of precision medicine, where tailored compounds like 2-methoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide play a pivotal role.

The synthesis of CAS No. 921054-08-2 involves multi-step organic reactions, including cycloaddition and amide coupling. These processes are optimized to achieve high yields and purity, which are essential for industrial-scale production. The compound's stability under various pH conditions and solubility in organic solvents further enhance its utility in high-throughput screening (HTS) and combinatorial chemistry. These attributes make it a preferred choice for laboratories focusing on drug candidate optimization.

From an environmental perspective, 2-methoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide is designed to comply with green chemistry principles. Its synthesis minimizes hazardous byproducts, addressing the increasing demand for sustainable chemical processes. This aspect resonates with the global shift toward eco-friendly manufacturing, a topic frequently searched by professionals in the chemical and pharmaceutical industries.

Analytical characterization of 921054-08-2 is performed using advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's structural integrity and purity, which are critical for regulatory compliance and quality control (QC) in pharmaceutical applications. The data generated from these analyses are often shared in open-access journals, contributing to the collective knowledge in medicinal chemistry.

In summary, 2-methoxy-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}acetamide (CAS No. 921054-08-2) represents a promising candidate for advancing therapeutic innovation and material science. Its multifaceted applications, coupled with its alignment with sustainability goals, position it as a compound of interest for researchers and industries alike. As the scientific community continues to explore its potential, this compound is likely to feature prominently in future breakthroughs.